Cas no 856925-72-9 (Deoxy Blebbistatin)

Deoxy Blebbistatin structure
Deoxy Blebbistatin structure
Product Name:Deoxy Blebbistatin
CAS No:856925-72-9
MF:C18H16N2O
MW:276.332444190979
CID:706615
PubChem ID:3391845
Update Time:2024-12-09

Deoxy Blebbistatin Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyrrolo[2,3-b]quinolin-4-one,1,2,3,9-tetrahydro-6-methyl-1-phenyl-
    • 6-methyl-1-phenyl-3,3a-dihydro-2H-pyrrolo[2,3-b]quinolin-4-one
    • DEOXYBLEBBISTATIN
    • 1,2,3,9-Tetrahydro-6-methyl-1-phenyl-4H-pyrrolo[2,3-b]quinolin-4-one
    • 6-methyl-1-phenyl-1,2,3,3a-tetrahydro-4H-pyrrolo[2,3-b]quinolin-4-one
    • 6-methyl-1-phenyl-1,2,3,9-tetrahydro-4H-pyrrolo[2,3-b]quinolin-4-one
    • 6-methyl-1-phenyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinolin-4(9H)-one
    • Deoxy Blebbistatin
    • SCHEMBL20063985
    • 856925-72-9
    • AKOS030255498
    • DTXSID20392075
    • Inchi: 1S/C18H16N2O/c1-12-7-8-16-15(11-12)17(21)14-9-10-20(18(14)19-16)13-5-3-2-4-6-13/h2-8,11H,9-10H2,1H3,(H,19,21)
    • InChI Key: RBHOGGBFJPVUJO-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=C(C)C=C2)C(=O)C2CCN(C3=CC=CC=C3)C1=2

Computed Properties

  • Exact Mass: 276.12600
  • Monoisotopic Mass: 276.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 126-128°C
  • Boiling Point: 465.7±55.0 °C at 760 mmHg
  • Flash Point: 235.4±31.5 °C
  • Solubility: 氯仿(微溶)、乙酸乙酯(微溶)
  • PSA: 36.10000
  • LogP: 3.59570
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

Deoxy Blebbistatin Security Information

Deoxy Blebbistatin Pricemore >>

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Deoxy Blebbistatin Production Method

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